Cas no 1805259-18-0 (3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805259-18-0
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4852809
• Update Time: 2025-05-20

3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-4(8)2-12-6(5(3)11)7(9)10/h2,7H,11H2,1H3
• InChI Key： YFKRSAYURKJHMR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine

Introduction to 3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805259-18-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine, identified by its CAS number 1805259-18-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework, characterized by a pyridine core adorned with an amino group, a bromine substituent, a difluoromethyl group, and a methyl group, positions it as a promising scaffold for the development of novel bioactive molecules.

The strategic placement of these functional groups imparts unique electronic and steric properties to the molecule, making it a valuable building block for designing compounds with tailored biological activities. In recent years, the demand for innovative heterocyclic compounds has surged, driven by their prevalence in biologically active natural products and synthetic drugs. Pyridine derivatives, in particular, have been extensively explored due to their ability to modulate a wide range of biological targets.

3-Amino-5-bromo-2-(difluoromethyl)-4-methylpyridine stands out among this class of compounds due to the presence of multiple pharmacophores that can be leveraged for structure-activity relationship (SAR) studies. The amino group serves as a potential hydrogen bond acceptor or donor, facilitating interactions with biological macromolecules. The bromine atom at the 5-position introduces a site for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures. Additionally, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the methyl group contributes to steric hindrance and lipophilicity.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-amino-5-bromo-2-(difluoromethyl)-4-methylpyridine, allowing for efficient derivatization and exploration of its chemical space. These developments have spurred interest in its potential applications across various therapeutic areas. For instance, pyridine derivatives have been extensively studied for their roles in oncology, neurology, and anti-inflammatory drug discovery.

In oncology research, 3-amino-5-bromo-2-(difluoromethyl)-4-methylpyridine has been investigated as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways associated with cancer progression. By modulating kinase activity, small molecules derived from this compound have shown promise in preclinical studies as potential anti-cancer agents. The incorporation of the difluoromethyl group has been particularly noted for its ability to improve binding interactions with target kinases, thereby enhancing drug efficacy.

Furthermore, the bromine substituent at the 5-position of 3-amino-5-bromo-2-(difluoromethyl)-4-methylpyridine allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity has enabled chemists to generate libraries of derivatives with diverse pharmacological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

In neurology, pyridine-based compounds have been explored for their potential as monoamine oxidase (MAO) inhibitors. MAOs are enzymes involved in the catabolism of neurotransmitters such as serotonin and dopamine. Inhibiting these enzymes can lead to increased levels of neurotransmitters, which may alleviate symptoms associated with neurological disorders like depression and Parkinson’s disease. Derivatives of 3-amino-5-bromo-2-(difluoromethyl)-4-methylpyridine have been synthesized with the aim of developing novel MAO inhibitors with improved selectivity and reduced side effects.

The anti-inflammatory potential of 3-amino-5-bromo-2-(difluoromethyl)-4-methylpyridine has also been examined. Chronic inflammation is implicated in numerous diseases, including arthritis and autoimmune disorders. By targeting inflammatory pathways mediated by enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), pyridine derivatives derived from this scaffold may offer therapeutic benefits. Preliminary studies suggest that certain analogs exhibit inhibitory activity against these enzymes, making them attractive candidates for further development.

The growing interest in 3-amino-5-bromo-2-(difluoromethyl)-4-methylpyridine is also reflected in its increasing demand from pharmaceutical companies and academic research institutions worldwide. The compound’s versatility as a scaffold has led to numerous patents being filed in recent years, highlighting its commercial significance. As synthetic techniques continue to evolve, new derivatives with enhanced properties are expected to emerge, further expanding the therapeutic applications of this compound.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while minimizing environmental impact. Additionally, computational modeling techniques such as molecular docking and quantum mechanics calculations will play an increasingly important role in predicting binding affinities and designing novel derivatives with improved pharmacological profiles.

In conclusion,3-amino-5-bromo-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805259-18-0) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features offer multiple opportunities for derivatization and application across diverse therapeutic areas. As research progresses，this compound is poised to make significant contributions to drug discovery efforts aimed at addressing unmet medical needs.